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Compound of Interest

Compound Name: Piroxicam-d4

Cat. No.: B15609859 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Piroxicam-d4 is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance. Piroxicam-d4, a deuterated form of the non-steroidal anti-inflammatory drug

(NSAID) Piroxicam, requires careful handling due to its toxicological properties. This guide

provides essential safety and logistical information for its appropriate disposal.

Health and Safety Hazards
Piroxicam is classified as toxic if swallowed and may cause damage to organs, specifically the

gastrointestinal tract, through prolonged or repeated exposure.[1] Therefore, adherence to strict

safety protocols during handling and disposal is paramount.

Disposal Procedures
Waste material containing Piroxicam-d4 must be disposed of in accordance with all applicable

national and local regulations.[1][2] It is imperative to consult your institution's environmental

health and safety (EHS) department for specific guidelines.

Key Disposal Steps:

Do Not Mix: Keep Piroxicam-d4 waste separate from other chemical waste.[1] Do not mix it

with other substances.

Original Containers: Whenever possible, leave the chemical in its original container.[1]
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Contaminated Materials: Any materials that have come into contact with Piroxicam-d4, such

as personal protective equipment (PPE), weighing boats, or contaminated glassware, should

be treated as hazardous waste.

Packaging: Contaminated packaging should be disposed of in the same manner as the

unused product.[3]

Labeling: Ensure all waste containers are clearly and accurately labeled as "Hazardous

Waste" and include the chemical name "Piroxicam-d4".

Approved Disposal Facility: Arrange for the collection and disposal of Piroxicam-d4 waste

through an approved and licensed hazardous waste disposal company.[1]

In the event of a spill:

Avoid dust formation.[4]

Sweep or shovel the material into a suitable, closed container for disposal.[3][4]

Quantitative Data Summary
Hazard Classification GHS Precautionary Statements

Acute Toxicity (Oral), Category 3
P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.[1]

Specific Target Organ Toxicity (Repeated

Exposure), Category 2

P314: Get medical advice/attention if you feel

unwell.[1]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[1]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Piroxicam-d4 in a laboratory setting.
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Piroxicam-d4 Waste Disposal Workflow

Piroxicam-d4 Waste Generated
(Unused product, contaminated labware, PPE)

Is waste in its original container?

Transfer to a designated, labeled
hazardous waste container.

No

Seal and label container as
'Hazardous Waste: Piroxicam-d4'

Yes

Store in a designated hazardous
waste accumulation area.

Arrange for pickup by an
approved hazardous waste disposal vendor.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Piroxicam-d4 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15609859?utm_src=pdf-body-img
https://www.benchchem.com/product/b15609859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15609859?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/en/sds/SIAL/P5654?userType=undefined
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00419.pdf
https://www.chemicalbook.com/msds/piroxicam.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15435499&productDescription%3D1GR+Piroxicam&countryCode=GB&language=en
https://www.benchchem.com/product/b15609859#piroxicam-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15609859#piroxicam-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15609859#piroxicam-d4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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